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Compound of Interest

Compound Name: Butoxycarboxim

Cat. No.: B166929

Synthesis of Butoxycarboxim: A Technical Guide

An In-depth Examination of the Synthetic Pathway from Butocarboxim
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of Butoxycarboxim,
a significant carbamate insecticide. The primary focus is on its preparation from the precursor,
Butocarboxim, through an oxidation reaction. This document details the chemical
transformation, offers a plausible experimental protocol based on established chemical
principles, and includes relevant analytical data for the characterization of the final product.

Introduction

Butoxycarboxim, chemically known as 3-(methylsulfonyl)-2-butanone O-
[(methylamino)carbonyl]loxime, is a systemic insecticide effective against a range of sucking
insects.[1] It functions as a cholinesterase inhibitor, disrupting the nervous system of target
pests. The common and industrially relevant synthetic route to Butoxycarboxim involves the
oxidation of its thioether analog, Butocarboxim.[2][3] This transformation is a key step that
potentiates the insecticidal activity. Butoxycarboxim is also a known metabolite of
Butocarboxim in mammals and plants.[4]

Synthesis Pathway
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The core of the synthesis lies in the oxidation of the sulfur atom in Butocarboxim. This process
converts the thioether group into a sulfone group, yielding Butoxycarboxim.

Reaction: Butocarboxim — Butoxycarboxim

The most frequently cited oxidizing agent for this transformation is a peroxy acid, such as
peracetic acid.[2] The reaction proceeds in two stages: the initial oxidation of the thioether to a
sulfoxide, followed by further oxidation to the sulfone.

The overall synthetic pathway can be visualized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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